HC Yellow no. 10

Specification

• CAS No.: 109023-83-8
• Molecular Formula: C10H14ClN3O4
• Molecular Weight: 275.69 g/mol
• IUPAC Name: 2-[4-chloro-5-(2-hydroxyethylamino)-2-nitroanilino]ethanol
• Standard InChI: InChI=1S/C10H14ClN3O4/c11-7-5-10(14(17)18)9(13-2-4-16)6-8(7)12-1-3-15/h5-6,12-13,15-16H,1-4H2
• Standard InChI Key: ZEARLPPIUCBHRP-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1NCCO)Cl)[N+](=O)[O-])NCCO
• Canonical SMILES: C1=C(C(=CC(=C1NCCO)Cl)[N+](=O)[O-])NCCO

Introduction

Chemical Identity and Structure

HC Yellow No. 10 is identified by CAS number 109023-83-8. The compound has a molecular formula of C10H14ClN3O4 and a molecular weight of 275.69 g/mol. Its structure features nitro groups that are responsible for its coloring properties. Due to its relatively large molecular size, HC Yellow No. 10 primarily colors the outer layers of the hair shaft, resulting in semi-permanent coloration that gradually fades with washing.

Physical and Chemical Properties

HC Yellow No. 10 exhibits specific physical and chemical characteristics that define its behavior in hair dye formulations and influence its stability and performance.

Key Physical Properties

Property	Value
Appearance	Orange crystalline powder
Molecular Weight	275.69 g/mol
Melting Point	171-173°C
Log Pow (partition coefficient)	1.38 at 23°C
UV-Vis Spectrum (λmax)	388.2 nm
HPLC Purity	> 99.5%

The compound demonstrates specific solubility characteristics relevant to its formulation in hair dye products. While detailed solubility data isn't extensively documented in the search results, stability testing indicates its compatibility with various solvents used in formulations.

Stability and Homogeneity

Stability studies on HC Yellow No. 10 have demonstrated that the compound maintains satisfactory stability under specific conditions:

• Stable in 0.5% methylcellulose (MC) over a 6-hour period at room temperature

• Maintains stability in 0.5% methylcellulose for 9 days when stored at +4°C, protected from light and kept under inert gas atmosphere

• Exhibits stability in DMSO at concentrations of 0.1 and 250 mg/ml over a 4-hour period at room temperature when protected from light and maintained under inert gas

• Demonstrates stability in DMF at concentrations of 5, 10, and 100 mg/ml under similar protective conditions

These stability characteristics are crucial for formulation development and shelf-life determination of products containing HC Yellow No. 10.

Uses and Applications

Hair Coloration

The primary application of HC Yellow No. 10 is in semi-permanent (direct) hair coloring products. Its main uses include:

• Providing yellow to gold coloration in hair dye formulations

• Typical application concentration of 0.1% in finished on-head products

• Combination with other HC dyes to achieve a wider range of shades

• Semi-permanent coloration that gradually fades over multiple washes

Study Type	Test Model	Dose	Results
Acute Oral Toxicity	Female Sprague-Dawley Rats	2000 mg/kg	Animals survived but showed hypoactivity

This testing was conducted following OECD 420 (2001) guidelines as part of the safety evaluation protocol, with observations carried out over a 14-day period.

Dermal Absorption

Scientific committees have evaluated the dermal absorption characteristics of HC Yellow No. 10, which is important for safety assessment given its application as a topical hair dye:

• Testing conducted using human skin samples under simulated "in use" conditions

• Applied concentration of approximately 0.11% (targeting 0.10%) in semi-permanent hair dye formulation

• Application rate of 20 mg/cm²

• Contact time of 30 minutes, followed by washing of the skin surface

• Diffusion monitoring continued for 23.5 hours

• Tests utilized 8 cells from 4 different donors (2 cells from each donor)

These studies help establish the systemic exposure potential during normal use conditions.

Regulatory Status

HC Yellow No. 10 has been evaluated by regulatory bodies to determine its safety for use in cosmetic products:

• The Scientific Committee on Consumer Products (SCCP) of the European Commission evaluated the compound and adopted an opinion at its 12th plenary meeting on June 19, 2007

• This evaluation considered various toxicological endpoints and exposure scenarios to establish safe use conditions

• The assessment formed part of the scientific advice provided to the Commission when preparing policy and proposals relating to consumer safety

Regulatory frameworks typically specify:

• Maximum allowed concentration in finished products (generally 0.1% in the EU)

• Required safety testing documentation

• Labeling requirements

• Restrictions on ingredient combinations

Analytical Methods

Several analytical techniques have been validated for the detection and quantification of HC Yellow No. 10 in various matrices:

Quantification Methods

Analytical Technique	Application	Detection Parameters
HPLC	Purity assessment, formulation analysis	Validated for 5-100 μg/ml range
Spectrophotometry	Quantitative analysis	LOQ: 0.05 mg/ml in 0.5% methylcellulose and DMF
Spectrophotometry	Quantitative analysis	LOQ: 0.01 mg/ml in DMSO
HPTLC	Profile analysis	Qualitative comparison
IR Spectroscopy	Structural confirmation	Comparison to reference spectra
NMR Spectroscopy	Structural confirmation	1H and 13C spectra evaluation

These analytical methods enable proper quality control during manufacturing and in finished products containing HC Yellow No. 10.

Method Validation

Analytical procedures for HC Yellow No. 10 have undergone validation to ensure:

• Accuracy and precision across the quantification range

• Appropriate limits of detection and quantification

• Reproducibility of results

• Specificity for the target compound

• Robustness under various laboratory conditions

This validation helps ensure reliable detection and quantification of HC Yellow No. 10 in both raw materials and finished cosmetic products.

Research Developments

While the search results don't extensively document recent research developments specifically for HC Yellow No. 10, ongoing studies in the field of hair dyes generally focus on:

• Improving color stability and longevity

• Reducing potential for allergenicity and sensitization

• Exploring natural alternatives to synthetic hair dyes

• Developing more environmentally friendly manufacturing processes

• Enhancing safety profiles through formulation optimization